4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF

• IUPAC Name: bromozinc(1+);ethyl 2H-1,3-thiazol-2-ide-4-carboxylate
• InChI: InChI=1S/C6H6NO2S.BrH.Zn/c1-2-9-6(8)5-3-10-4-7-5;;/h3H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key: KRFDIVDBQGHWPD-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C1=CS[C-]=N1.[Zn+]Br
• Molecular Formula: C6H6BrNO2SZn
• Molecular Weight: 301.5 g/mol

Description

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF (4-ECZB) is an organometallic compound that has recently been developed as an alternative to other metal-based reagents for use in organic synthesis. 4-ECZB is a relatively new reagent and has been used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a versatile reagent that can be used in a variety of reactions, such as nucleophilic additions, reductions, and condensations.

Mechanism of Action

The mechanism of action of 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is not fully understood. However, it is believed that the reaction is initiated by the formation of a zinc-thiazole complex, which is then attacked by the bromide ion. This results in the formation of a zinc-bromide complex, which is then attacked by the ethoxycarbonylthiazole. This results in the formation of the 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF are not well understood. However, it is believed that 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF may have the potential to act as a catalyst in the synthesis of biologically active molecules, such as peptides, carbohydrates, and other biomolecules. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF may have the potential to be used as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF in organic synthesis is its low cost and high yield. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is a relatively stable reagent and can be stored for long periods of time without significant degradation. The main limitation of using 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is that it is not a highly reactive reagent and therefore may require a catalyst to achieve the desired reaction. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is not soluble in water and must be used in anhydrous THF.

Future Directions

There are a variety of potential future directions for 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF. These include the development of new catalysts for use in organic synthesis, the development of new reagents for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, and the development of new methods for the synthesis of metal-organic frameworks (MOFs) and nanoparticles. Additionally, further research could be conducted to determine the biochemical and physiological effects of 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF, as well as its potential use as an anti-inflammatory agent.

Synthesis Methods

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF is synthesized by the reaction of 4-ethoxycarbonylthiazole (4-ECT) and zinc bromide (ZnBr2). The reaction is carried out in anhydrous tetrahydrofuran (THF) at room temperature. The reaction is catalyzed by a Lewis acid, such as zinc chloride (ZnCl2). The reaction is typically complete within one hour and the product is isolated by filtration. The yield of the reaction is typically around 90%.

Scientific Research Applications

4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, and as a reagent for the synthesis of polymers. It has also been used in the synthesis of peptides, carbohydrates, and other biomolecules. Additionally, 4-Ethoxycarbonylthiazol-2-ylzinc bromide, 0.25 M in THF has been used in the synthesis of metal-organic frameworks (MOFs) and in the synthesis of nanoparticles.